Cas no 1257535-48-0 (tert-Butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate)

• Product Name: tert-Butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate
• CAS No: 1257535-48-0
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• MDL: MFCD16628188
• CID: 1056590
• PubChem ID: 53395588
• Update Time: 2025-08-05

tert-Butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate
• 1-Boc-5-bromo-4-methyl-1H-indazole
• tert-butyl 5-bromo-4-methylindazole-1-carboxylate
• 5-Bromo-4-methyl-1H-indazole,N1-BOC protected
• C-2513
• tert-Butyl 5-bromo-4-methyl-1H-imidazole-1-carboxylate
• SY014194
• 5-Bromo-4-methyl-1H-indazole, N1-BOC protected
• DTXSID90694179
• 1257535-48-0
• MFCD16628188
• AC-23613
• A889951
• DB-062408
• 1H-Indazole-1-carboxylic acid, 5-bromo-4-methyl-, 1,1-dimethylethyl ester
• CS-0313293
• TERT-BUTYL5-BROMO-4-METHYL-1H-INDAZOLE-1-CARBOXYLATE
• AKOS022183148
• AC3429

• MDL： MFCD16628188
• Inchi： 1S/C13H15BrN2O2/c1-8-9-7-15-16(11(9)6-5-10(8)14)12(17)18-13(2,3)4/h5-7H,1-4H3
• InChI Key： QKQQBBWNZUNQIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=NN2C(=O)OC(C)(C)C)C=1C

Computed Properties

• Exact Mass: 310.03200
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 393.3±34.0 °C at 760 mmHg
• Flash Point: 191.7±25.7 °C
• PSA: 44.12000
• LogP: 3.89040
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate

Tert-Butyl 5-Bromo-4-Methyl-1H-Indazole-1-Carboxylate: A Comprehensive Overview

Tert-butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate, with the CAS number 1257535-48-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom at position 5, a methyl group at position 4, and a tert-butyl ester group attached to the indazole ring. The indazole moiety, a bicyclic structure consisting of a benzene ring fused to an imidazole ring, is known for its diverse biological activities and potential applications in drug design.

The synthesis of tert-butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate typically involves multi-step reactions, often starting from indazole derivatives. The introduction of substituents such as bromine and methyl groups is achieved through electrophilic aromatic substitution or other suitable methods. The tert-butyl ester group is introduced to enhance solubility and stability during the synthesis process, making it easier to handle and purify the compound.

Recent studies have highlighted the potential of indazole derivatives in various therapeutic areas. For instance, researchers have explored the anti-cancer properties of this compound, particularly its ability to inhibit specific kinase enzymes involved in tumor growth and metastasis. The bromine substituent at position 5 plays a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity to target proteins.

In addition to its pharmacological applications, tert-butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate has also been investigated for its potential in materials science. The indazole ring's aromaticity and conjugation make it suitable for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) or photovoltaic materials. The methyl group at position 4 contributes to the molecule's hydrophobicity, which can be advantageous in certain electronic applications.

The stability and reactivity of tert-butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate are influenced by its functional groups. The tert-butyl ester group provides steric protection to the carboxylic acid moiety, preventing unwanted side reactions during synthesis. However, under certain conditions, such as acidic or basic hydrolysis, the ester can be converted back to the carboxylic acid form, which may be desirable for further functionalization.

From an environmental perspective, the biodegradation and toxicity of tert-butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate are areas of growing interest. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its environmental impact.

In conclusion, tert-butyl 5-bromo-4-methyl-1H-indazole-1-carboxylate is a multifaceted compound with promising applications in drug discovery and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights into its properties continue to emerge, this compound is poised to play a significant role in advancing both therapeutic and technological innovations.